2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol

• IUPAC Name: 1-(3-benzhydryl-6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridin-5-yl)-2-hydroxyethanone
• InChI: InChI=1S/C21H20N2O3/c24-14-19(25)23-12-11-18-17(13-23)21(22-26-18)20(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-10,20,24H,11-14H2
• InChI Key: DBTWGXRTNORVAB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1ON=C2C(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)CO
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol

Description

2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol, also known as DPI-3290, is a novel chemical compound that has been extensively researched for its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol involves the inhibition of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the production of inflammatory mediators. 2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol also activates the peroxisome proliferator-activated receptor gamma (PPAR-γ), which plays a crucial role in regulating inflammation and cell proliferation.
Biochemical and Physiological Effects:
2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol has been found to exert a wide range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α). 2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol also inhibits the expression of matrix metalloproteinases (MMPs), which are involved in tissue remodeling and inflammation. Additionally, 2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol has been found to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol is its potent anti-inflammatory and analgesic properties, which make it a promising candidate for the treatment of various inflammatory and pain-related disorders. However, one of the limitations of 2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol is its complex synthesis method, which requires a high degree of expertise and precision. Furthermore, the potential side effects and toxicity of 2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol need to be thoroughly investigated before it can be used in clinical settings.

Future Directions

There are several future directions for the research and development of 2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol. One of the main areas of focus is the optimization of the synthesis method to make it more efficient and cost-effective. Furthermore, the potential of 2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol as an anticancer agent needs to be further investigated, and its efficacy and safety need to be evaluated in preclinical and clinical studies. Additionally, the potential applications of 2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol in the treatment of other diseases, such as Alzheimer's disease and diabetes, need to be explored.

Synthesis Methods

2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol can be synthesized through a multi-step process involving the reaction of 2-oxoacetaldehyde, diphenylmethanol, and hydroxylamine hydrochloride. The intermediate product is then treated with sodium hydroxide to yield 2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol. The synthesis of 2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol is a complex process that requires a high degree of expertise and precision.

Scientific Research Applications

2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory and pain-related disorders. Furthermore, 2-[3-(diphenylmethyl)-6,7-dihydroisoxazolo[4,5-c]pyridin-5(4H)-yl]-2-oxoethanol has been found to inhibit the growth of cancer cells, indicating its potential as an anticancer agent.